Cas no 1804266-84-9 (7-Hydroxymethyl-1H-benzimidazole-4-carboxamide)

• Product Name: 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide
• CAS No: 1804266-84-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4825037
• Update Time: 2025-06-15

7-Hydroxymethyl-1H-benzimidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide

• Inchi： 1S/C9H9N3O2/c10-9(14)6-2-1-5(3-13)7-8(6)12-4-11-7/h1-2,4,13H,3H2,(H2,10,14)(H,11,12)
• InChI Key： ISHDPCAEQFZXQT-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C(N)=O)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: -0.5
• Topological Polar Surface Area: 92

Additional information on 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide

Introduction to 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide (CAS No. 1804266-84-9)

7-Hydroxymethyl-1H-benzimidazole-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1804266-84-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide, particularly the presence of a hydroxymethyl group at the 7-position and a carboxamide moiety at the 4-position, contribute to its unique chemical properties and biological interactions.

The benzimidazole core is a privileged scaffold in drug discovery, with numerous examples of benzimidazole-based drugs that have reached the market. These compounds exhibit a wide range of pharmacological effects, including antiviral, antibacterial, anticancer, and anti-inflammatory activities. The hydroxymethyl group in 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide introduces additional reactivity, enabling various functionalization strategies that can be exploited for drug design. The carboxamide group, on the other hand, provides a polar interaction surface that can enhance binding affinity to biological targets.

In recent years, there has been growing interest in developing novel benzimidazole derivatives as potential therapeutic agents. One of the key areas of research has been the exploration of their anticancer properties. Benzimidazole derivatives have been shown to interact with various cellular targets involved in cancer progression, such as kinases and transcription factors. The structural flexibility of 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide allows for the design of molecules that can selectively inhibit these targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of benzimidazole derivatives in modulating immune responses. Immune checkpoint inhibitors, which are a class of immunotherapeutic drugs, have revolutionized the treatment of certain types of cancer by enhancing the body's immune system to recognize and attack tumor cells. Some benzimidazole derivatives have been found to interfere with immune checkpoint pathways, suggesting their potential as immunomodulatory agents. 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide could be a valuable starting point for developing new immunotherapeutic strategies.

The synthesis of 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The hydroxymethyl group can be introduced through various methods, such as reduction of an aldehyde or formylation followed by reduction. The carboxamide functionality is typically formed by reacting a carboxylic acid derivative with an amine in the presence of a coupling agent. Given its structural complexity, the synthesis may require advanced techniques such as palladium-catalyzed cross-coupling reactions or enzymatic transformations.

The pharmacokinetic properties of 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide are crucial for its potential therapeutic applications. Factors such as solubility, stability, bioavailability, and metabolic clearance need to be carefully evaluated to determine its suitability for clinical use. Computational modeling techniques can be employed to predict these properties before conducting experimental studies. Additionally, structure-activity relationship (SAR) studies can provide insights into how modifications to the benzimidazole core can improve pharmacological activity.

In conclusion, 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide (CAS No. 1804266-84-9) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in areas such as oncology and immunotherapy. As our understanding of biological pathways continues to expand, compounds like 7-Hydroxymethyl-1H-benzimidazole-4-carboxamide will play an increasingly important role in the development of novel therapeutic agents.